![molecular formula C9H18N2O B1386395 N-(3-Aminocyclobutyl)-2,2-dimethylpropanamide CAS No. 1156752-37-2](/img/structure/B1386395.png)
N-(3-Aminocyclobutyl)-2,2-dimethylpropanamide
Overview
Description
“N-(3-Aminocyclobutyl)-2,2-dimethylpropanamide” is a compound that contains an amine group (-NH2) attached to a cyclobutyl ring, and a dimethylpropanamide group (C5H11NO). The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions .
Synthesis Analysis
While specific synthesis methods for “N-(3-Aminocyclobutyl)-2,2-dimethylpropanamide” are not available, similar compounds have been synthesized through various methods. For instance, compounds with a 3-aminocyclobutyl group have been synthesized through reactions involving efflux pumps .Molecular Structure Analysis
The molecular structure of “N-(3-Aminocyclobutyl)-2,2-dimethylpropanamide” would be characterized by the presence of a cyclobutyl ring, an amine group, and a dimethylpropanamide group. The exact structure would depend on the specific arrangement of these groups .Chemical Reactions Analysis
The chemical reactivity of “N-(3-Aminocyclobutyl)-2,2-dimethylpropanamide” would be influenced by the presence of the amine and carbamate groups. These groups are known to participate in a variety of chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-(3-Aminocyclobutyl)-2,2-dimethylpropanamide” would be influenced by its molecular structure. For instance, the presence of the amine group could influence its solubility and reactivity .Mechanism of Action
Target of Action
N-(3-Aminocyclobutyl)-2,2-dimethylpropanamide primarily targets the efflux pumps in bacteria, specifically the AcrAB-TolC efflux pump in E. coli . This pump is responsible for removing a chemically diverse set of antibiotics from the bacterium, contributing to antimicrobial resistance .
Mode of Action
The compound interacts with the periplasmic adapter protein AcrA and the efflux pump AcrB , both components of the AcrAB-TolC efflux pump . It binds to these proteins, potentially interfering with their function and thus enhancing the effectiveness of different antibiotics .
Biochemical Pathways
It is known that efflux pumps like acrab-tolc are involved in thetransport of various substrates across the bacterial cell envelope . By targeting these pumps, the compound could potentially disrupt these transport pathways.
Pharmacokinetics
The compound’smolecular formula is C20H29N7 and it has an average mass of 367.491 Da . These properties could influence its absorption, distribution, metabolism, and excretion (ADME) in the body.
Result of Action
The primary result of the compound’s action is its potential to enhance the effectiveness of different antibiotics by interfering with the function of efflux pumps . This could limit their effectiveness and suitability for further development .
Safety and Hazards
properties
IUPAC Name |
N-(3-aminocyclobutyl)-2,2-dimethylpropanamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O/c1-9(2,3)8(12)11-7-4-6(10)5-7/h6-7H,4-5,10H2,1-3H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVDKPCNKDHWBNN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NC1CC(C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-Aminocyclobutyl)-2,2-dimethylpropanamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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